Cas no 109505-90-0 (Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione)

• Product Name: Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione
• CAS No: 109505-90-0
• MF: C₁₄H₇N₃O₂
• MW: 249.224282503128
• CID: 1094033
• PubChem ID: 15760733
• Update Time: 2025-07-23

Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione Chemical and Physical Properties

Names and Identifiers

• Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione
• CHEMBL3763954
• NSC795135
• 109505-90-0
• NSC-795135

• Inchi： 1S/C14H7N3O2/c18-12-9-5-2-1-4-8(9)10-11(13(12)19)17-7-3-6-15-14(17)16-10/h1-7H
• InChI Key： GKTWMKZOHJRQNH-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2C2=C1N1C=CC=NC1=N2)=O

Computed Properties

• Exact Mass: 249.053826475g/mol
• Monoisotopic Mass: 249.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.3Ų

Additional information on Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione

Chemical Profile of Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione (CAS No. 109505-90-0)

Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This organic molecule, with the CAS number 109505-90-0, belongs to a class of compounds that exhibit promising characteristics for further investigation in drug discovery and development. The intricate arrangement of fused rings in its structure suggests a high degree of molecular complexity, which may contribute to its diverse pharmacological effects.

The compound's structure consists of a naphtho moiety linked to an imidazo[1,2-a]pyrimidine core, with a 5,6-dione functional group. This specific arrangement of rings and functional groups is not only chemically intriguing but also offers a rich scaffold for medicinal chemists to explore modifications that could enhance its therapeutic potential. The presence of multiple aromatic systems in the molecule suggests that it may interact with biological targets in multiple ways, potentially leading to broad-spectrum activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with greater accuracy. Studies have indicated that Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione may exhibit inhibitory activity against several enzymes and receptors implicated in diseases such as cancer and inflammation. The dione group within the molecule is particularly noteworthy, as it has been shown to participate in hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes.

In the realm of oncology research, Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione has been investigated for its potential as an anti-cancer agent. Preliminary studies suggest that it may interfere with key signaling pathways involved in tumor growth and progression. The fused imidazo-pyrimidine core is a region that has been extensively studied for its ability to modulate biological processes related to cell proliferation and survival. By targeting these pathways, the compound could offer a novel approach to cancer therapy.

The synthesis of Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione presents an interesting challenge due to its complex structure. Researchers have developed multi-step synthetic routes that involve cyclization reactions and functional group transformations. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also provide valuable insights into the structural features that contribute to the compound's reactivity and biological activity.

One of the most compelling aspects of this compound is its potential for structural diversification. By modifying various positions within the molecule, chemists can generate a library of derivatives with tailored pharmacological properties. This flexibility makes Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione an attractive candidate for structure-activity relationship (SAR) studies. Such studies are essential for understanding how changes in the molecular structure influence biological activity and for identifying lead compounds for further optimization.

Recent research has also explored the pharmacokinetic properties of Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its feasibility as a drug candidate. Initial studies suggest that the compound exhibits reasonable oral bioavailability and metabolic stability, which are important factors for its clinical development.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione interacts with potential targets such as kinases and transcription factors. These simulations have provided valuable insights into the compound's binding affinity and mode of action. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and increase the likelihood of success in identifying novel therapeutic agents.

The future prospects for Naphtho[1',2':4,5]imidazo[1,2-a]pyrimidine-5,6-dione are promising. Ongoing research aims to elucidate its mechanism of action in greater detail and to identify any potential side effects or toxicities associated with its use. As more data becomes available from preclinical studies, this compound will likely emerge as a key player in the development of new treatments for various diseases.

In conclusion，Naphtho[1',2':4，5]imidazo\[1，2\-a\]pyrimidine\-5，6\-dione (CAS No.\ 109505\-90\-0) is a structurally complex organic molecule with significant potential in pharmaceutical applications。 Its unique chemical features make it an attractive candidate for further investigation， particularly in oncology and anti-inflammatory research。 As our understanding of molecular interactions continues to evolve，compounds like this one will play an increasingly important role in shaping the future of medicine。